4',5'-Dichloro-2'-(difluoromethoxy)phenacyl chloride
Overview
Description
4,5'-Dichloro-2'-(difluoromethoxy)phenacyl chloride (DCDFMPC) is an organochlorine compound that is used in the synthesis of various compounds and is also utilized as a reagent in the laboratory. It is a colorless liquid with a pungent odor, and has a boiling point of 81°C. DCDFMPC is highly reactive, and is used in many scientific applications due to its unique properties.
Scientific Research Applications
4',5'-Dichloro-2'-(difluoromethoxy)phenacyl chloride has many applications in scientific research. It is used in the synthesis of various compounds, such as benzodiazepines, carbamate esters, and other organic compounds. It is also used as a reagent in the laboratory for the synthesis of fluorinated compounds and for the cleavage of esters. Additionally, this compound is used in the synthesis of peptides and proteins, as well as in the synthesis of organometallic compounds.
Mechanism of Action
4',5'-Dichloro-2'-(difluoromethoxy)phenacyl chloride is a highly reactive compound and its mechanism of action is complex. It is known to react with nucleophiles, such as amines, alcohols, and carboxylic acids, to form a variety of products. Additionally, this compound can react with electrophiles, such as halogens and alkenes, to form a variety of products.
Biochemical and Physiological Effects
Due to its highly reactive nature, this compound is not suitable for use in humans or animals. It is known to be toxic and can cause skin and eye irritation. Additionally, it can cause respiratory irritation and can be harmful if inhaled. Therefore, it is important to use proper safety precautions when handling this compound.
Advantages and Limitations for Lab Experiments
4',5'-Dichloro-2'-(difluoromethoxy)phenacyl chloride has many advantages for use in laboratory experiments. It is a highly reactive compound and can be used in the synthesis of a variety of compounds. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to use proper safety precautions when handling this compound, as it is toxic and can cause skin and eye irritation.
Future Directions
There are many potential future directions for the use of 4',5'-Dichloro-2'-(difluoromethoxy)phenacyl chloride in scientific research. It could be used in the synthesis of new compounds, such as peptides and proteins, as well as in the synthesis of organometallic compounds. Additionally, it could be used in the synthesis of fluorinated compounds and for the cleavage of esters. Finally, it could be used as a reagent in the laboratory for the synthesis of various compounds.
properties
IUPAC Name |
2-chloro-1-[4,5-dichloro-2-(difluoromethoxy)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl3F2O2/c10-3-7(15)4-1-5(11)6(12)2-8(4)16-9(13)14/h1-2,9H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MULXWAMCRSIGRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Cl)OC(F)F)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl3F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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